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Compound of Interest

Compound Name: Naphtho[2,3-a]pyrene

Cat. No.: B032191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core molecular information for Naphtho[2,3-a]pyrene, a polycyclic

aromatic hydrocarbon (PAH). The data presented is essential for professionals engaged in

chemical research, environmental science, and drug development, where accurate molecular

characterization is paramount.

Molecular Data Summary
The fundamental molecular properties of Naphtho[2,3-a]pyrene have been compiled and are

presented in the table below for straightforward reference and comparison.

Property Value Citations

Chemical Formula C₂₄H₁₄ [1][2][3]

Molecular Weight 302.37 g/mol [1]

Alternate Names
Naphtho[2,1,8-

qra]naphthacene
[1]

CAS Number 196-42-9 [1][2]
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Detailed experimental methodologies for the determination of the molecular weight and formula

of Naphtho[2,3-a]pyrene are not detailed in the provided search results. These values are

typically determined through techniques such as mass spectrometry for molecular weight and

elemental analysis for the chemical formula.

Logical Relationship Diagram
The following diagram illustrates the logical connection between the chemical name, its

empirical formula, and its resulting molecular weight.

Naphtho[2,3-a]pyrene A Polycyclic Aromatic Hydrocarbon Chemical Formula C₂₄H₁₄
is defined by Molecular Weight 302.37 g/moldetermines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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